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Compound of Interest

Compound Name: Octyl glucose neopentyl glycol

Cat. No.: B8127816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical micelle concentration

(CMC) of n-octyl-β-D-glucopyranoside (OGNG), a non-ionic detergent widely used in the

solubilization and purification of membrane proteins. Understanding the CMC is crucial for

optimizing experimental conditions in various applications, including drug delivery and

membrane protein research.

Quantitative Data Summary
The critical micelle concentration of OGNG can vary depending on the experimental conditions,

such as temperature and the presence of salts. The following table summarizes the reported

CMC values for OGNG from various sources.
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CMC (mM) Conditions Source

20-25 Not specified Sigma-Aldrich[1][2]

20-25 25°C Thomas Scientific[3]

20-25 Not specified AG Scientific[4]

14.5 25°C Sigma-Aldrich[2]

18-20 In H₂O Anatrace[5], SERVA[6]

23.4 In 0.1 M NaCl Anatrace[5]

25 25°C, in aqueous solution Wikipedia[7]

27-100 Aggregation number in H₂O Anatrace[5], SERVA[6]

Experimental Protocols for CMC Determination
Several methods can be employed to experimentally determine the CMC of a surfactant. The

choice of method often depends on the nature of the surfactant and the available

instrumentation.[8] Common techniques include surface tension measurement, conductivity

measurement, and fluorescence spectroscopy.[9][10][11]

Surface Tension Method
This is a classic method for determining the CMC of surfactants.[10] The principle is based on

the fact that as the concentration of a surfactant increases, it accumulates at the air-water

interface, leading to a decrease in surface tension. Once micelles form, the surface tension

remains relatively constant with a further increase in surfactant concentration. The CMC is

identified as the inflection point in a plot of surface tension versus the logarithm of the

surfactant concentration.[9][10]

Experimental Protocol:

Solution Preparation: Prepare a stock solution of OGNG in high-purity water. From this stock,

create a series of dilutions to cover a concentration range that brackets the expected CMC.

Measurement:
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Use a tensiometer, such as one employing the Du Noüy ring method, to measure the

surface tension of each dilution.[9]

Ensure temperature control, as surface tension is temperature-dependent.

Calibrate the instrument with a known standard (e.g., pure water).

For each measurement, allow the system to equilibrate.

Data Analysis:

Plot the surface tension (γ) on the y-axis against the logarithm of the surfactant

concentration (log C) on the x-axis.[9]

The plot will typically show two linear regions. The intersection of the two extrapolated

linear portions corresponds to the CMC.[10]

Conductivity Method
This method is suitable for ionic surfactants and can sometimes be used for non-ionic

surfactants if there are ionic impurities or if the micelle formation significantly alters the

solution's conductivity.[10] When micelles form, the mobility of the charge carriers in the

solution changes, leading to a change in the slope of the conductivity versus concentration plot.

[9]

Experimental Protocol:

Solution Preparation: As with the surface tension method, prepare a series of OGNG

solutions of varying concentrations in high-purity water.

Measurement:

Use a calibrated conductivity meter.

Maintain a constant temperature throughout the experiment.

Rinse the conductivity cell with each new solution before measurement to avoid cross-

contamination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Determining_the_Critical_Micelle_Concentration_CMC_of_Ammonium_Surfactants_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Determining_the_Critical_Micelle_Concentration_CMC_of_Ammonium_Surfactants_Application_Notes_and_Protocols.pdf
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
https://www.benchchem.com/pdf/Determining_the_Critical_Micelle_Concentration_CMC_of_Ammonium_Surfactants_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8127816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the conductivity of each solution.

Data Analysis:

Plot the specific conductivity (κ) on the y-axis against the surfactant concentration (C) on

the x-axis.[9]

The plot will exhibit two linear segments with different slopes. The concentration at which

the slope changes is the CMC.

Fluorescence Spectroscopy Method
This is a highly sensitive method that utilizes a fluorescent probe, such as pyrene, which has a

fluorescence spectrum that is sensitive to the polarity of its microenvironment.[11] In an

aqueous solution below the CMC, pyrene resides in a polar environment. Above the CMC,

pyrene partitions into the hydrophobic core of the micelles, a nonpolar environment. This

change in the microenvironment leads to a change in the fluorescence spectrum of pyrene.[12]

Experimental Protocol:

Solution Preparation: Prepare a series of OGNG solutions and add a small, constant amount

of a fluorescent probe like pyrene to each.

Measurement:

Use a spectrofluorometer to record the fluorescence emission spectrum of pyrene in each

solution.

Excite the sample at an appropriate wavelength for the chosen probe (e.g., ~335 nm for

pyrene).

Data Analysis:

For pyrene, monitor the ratio of the intensity of the first vibronic peak (I₁) to the third

vibronic peak (I₃).[9]

Plot the I₁/I₃ ratio against the logarithm of the surfactant concentration.
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A sigmoidal curve is typically obtained, and the inflection point of this curve corresponds to

the CMC.[12]

Visualizations
Experimental Workflow Diagrams
The following diagrams illustrate the workflows for the described CMC determination methods.
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Caption: Workflow for CMC determination by surface tension measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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